MAB-CHMINACA metabolite M6
Overview
Description
MAB-CHMINACA metabolite M6 is an analytical reference material that is structurally categorized as a synthetic cannabinoid. This compound is an expected metabolite of the designer drug MAB-CHMINACA. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolite Identification in Clinical and Forensic Settings
MAB-CHMINACA, also known as ADB-CHMINACA, is a potent synthetic cannabinoid with several adverse events and fatalities reported. Identifying its metabolites, such as MAB-CHMINACA metabolite M6, is critical in clinical and forensic settings. Carlier et al. (2017) highlighted that the parent compound of many synthetic cannabinoids is not detectable in biological samples after intake. Hence, the detection of metabolites like M6 becomes the only way to prove consumption. They identified major metabolites of ADB-CHMINACA using cryopreserved human hepatocytes, which could guide the development of analytical standards for forensic investigations (Carlier, Diao, Sempio, & Huestis, 2017).
Detection in Biological Specimens
Hasegawa et al. (2018) conducted a study on an autopsy case involving MAB-CHMINACA poisoning. They found that while the unchanged MAB-CHMINACA could be detected in solid tissues and blood, it was not detectable in urine. They identified and quantified two predominant metabolites of MAB-CHMINACA in the urine specimen, demonstrating the significance of metabolites like M6 in confirming the intake of such synthetic cannabinoids (Hasegawa, Minakata, Gonmori, Nozawa, Yamagishi, Watanabe, & Suzuki, 2018).
Insights into Metabolism
The metabolism of ADB-CHMINACA was further explored by Carlier et al. (2017), where they detected ten major metabolites. These metabolites mainly occurred at the cyclohexylmethyl tail of the compound, similar to structural analogs’ metabolism. Minor reactions also occurred at the tert-butyl chain. This study provides critical insights into the metabolic pathways of synthetic cannabinoids, including MAB-CHMINACA metabolites like M6 (Carlier, Diao, Sempio, & Huestis, 2017).
Public Health Investigations
The public health implications of synthetic cannabinoid use, including substances like MAB-CHMINACA, were investigated by Kasper et al. (2018). They identified cases of severe illness linked to synthetic cannabinoid use and found that MAB-CHMINACA was the most commonly detected synthetic cannabinoid in these cases. This emphasizes the importance of understanding the metabolism and detection of compounds like MAB-CHMINACA and its metabolites for public health surveillance (Kasper, Ridpath, Gerona, Cox, Galli, Kyle, Parker, Arnold, Chatham-Stephens, Morrison, Olayinka, Preacely, Kieszak, Martin, Schier, Wolkin, Byers, & Dobbs, 2018).
properties
Molecular Formula |
C21H28N4O4 |
|---|---|
Molecular Weight |
400.5 |
InChI |
InChI=1S/C21H28N4O4/c1-21(2,20(28)29)17(18(22)26)23-19(27)16-14-10-6-7-11-15(14)25(24-16)12-13-8-4-3-5-9-13/h6-7,10-11,13,17H,3-5,8-9,12H2,1-2H3,(H2,22,26)(H,23,27)(H,28,29) |
InChI Key |
WIRRMBRRVDOSDK-UHFFFAOYSA-N |
SMILES |
O=C(NC(C(N)=O)C(C)(C)C(O)=O)C1=NN(CC2CCCCC2)C3=C1C=CC=C3 |
synonyms |
ADB-CHMINACA metabolite M6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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